Cas no 122848-57-1 (Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate)

• Product Name: Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• CAS No: 122848-57-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD09991605
• CID: 104386
• Update Time: 2025-10-12

Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• 3,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid tert-butyl ester
• 3,6-Diazabicyclo[3.2.0]heptane-6-carboxylicacid, 1,1-dimethylethyl ester
• cis-3,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid tert-butylester
• (S,S)-6-Boc-3,6-Diazabicyclo[3.2.0]heptane
• 3,6-DIAZA-BICYCLO[3.2.0]HEPTANE-6-CARBOXYLIC ACID TERT-BUTYL ESTER
• 6-Boc-3,6-diazabicyclo[3.2.0]heptane
• 6-Boc-3,6-diaza-bicyclo[3.2.0]heptane
• 6-boc-3,6-diazabicyclo[
• tert-butyl3,6-diazabicyclo[
• tert-butyl 3,6-diazabicyclo[
• YPCQQZH
• Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate

• MDL： MFCD09991605
• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-6-7-4-11-5-8(7)12/h7-8,11H,4-6H2,1-3H3
• InChI Key： YPCQQZHIBTVQAB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CNCC12)=O

Computed Properties

• Exact Mass: 198.13700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Solid
• PSA: 41.57000
• LogP: 1.09180

Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate

Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate: A Comprehensive Overview

Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate, also known by its CAS number 122848-57-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure, which combines a tert-butyl group with a diazabicyclo[3.2.0]heptane framework, making it a versatile building block for various chemical applications.

The synthesis of Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate has been extensively studied, with researchers exploring efficient methods to produce this compound in high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are crucial for applications in drug discovery and chiral catalysis.

The structural characteristics of this compound make it highly suitable for use in pharmaceuticals and agrochemicals. The presence of the diazabicyclo[3.2.0]heptane ring provides a rigid framework that can enhance the bioavailability and stability of drug candidates. Additionally, the tert-butyl group contributes to the compound's lipophilicity, further improving its pharmacokinetic properties.

In terms of chemical reactivity, Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate exhibits interesting behavior under various reaction conditions. For instance, recent studies have demonstrated its utility in click chemistry reactions, where it serves as a valuable precursor for constructing complex molecular architectures.

The application of this compound extends beyond traditional chemical synthesis into emerging areas such as polymer science and nanotechnology. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing advanced materials with tailored properties.

Recent research has also highlighted the potential of Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate in green chemistry initiatives. By incorporating this compound into sustainable synthetic pathways, chemists can reduce waste and improve the environmental footprint of chemical manufacturing processes.

In conclusion, Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and green chemistry practices, positions it as a key player in future innovations within the chemical industry.